Cas no 2680848-97-7 (2-acetamido-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylic acid)

• Product Name: 2-acetamido-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylic acid
• CAS No: 2680848-97-7
• MF: C₁₀H₁₁NO₃S₂
• MW: 257.329240083694
• CID: 6047883
• PubChem ID: 165913556
• Update Time: 2023-12-13

2-acetamido-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28280337
• 2680848-97-7
• 2-acetamido-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylic acid

• Inchi： 1S/C10H11NO3S2/c1-5(12)11-8-7(9(13)14)6-3-2-4-15-10(6)16-8/h2-4H2,1H3,(H,11,12)(H,13,14)
• InChI Key： RBGFWXDTCRHQHF-UHFFFAOYSA-N
• SMILES： S1C2=C(C(C(=O)O)=C(NC(C)=O)S2)CCC1

Computed Properties

• Exact Mass: 257.01803556g/mol
• Monoisotopic Mass: 257.01803556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 120Ų